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Compound of Interest

Compound Name: Pentyl acetate

Cat. No.: B166345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safe handling, storage, and

emergency procedures for pentyl acetate in a laboratory setting. Adherence to these

guidelines is crucial for ensuring the safety of all personnel and the integrity of research

activities.

Chemical and Physical Properties
Pentyl acetate, also known as n-amyl acetate or banana oil, is a colorless liquid with a

characteristic banana-like odor.[1][2][3][4][5] It is a flammable liquid and its vapor can form

explosive mixtures with air.[6][7] Understanding its physical and chemical properties is

fundamental to its safe handling.
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Property Value References

CAS Number 628-63-7 [1][8][9][10]

Molecular Formula C7H14O2 [3][10][11]

Molecular Weight 130.18 g/mol [1][3][11]

Appearance Clear, colorless liquid [1][2][4]

Odor Banana-like [1][2][3][4]

Boiling Point 148 - 149 °C [1][3][10][11]

Melting Point -70.8 to -71 °C [1][3][10][11]

Flash Point 23.9 to 40.0 °C (Closed Cup) [1][11][12]

Density 0.87 - 0.876 g/cm³ at 20-25 °C [1][10]

Vapor Density 4.5 (vs air) [1][11]

Vapor Pressure 4 - 5.17 mmHg [1][2]

Solubility
Slightly soluble in water;

soluble in ethyl alcohol
[1][3]

Flammability Limits LEL: 1.1% UEL: 7.5% [1]

Autoignition Temperature 360 °C [1]

Hazard Identification and Classification
Pentyl acetate is classified as a flammable liquid and poses several health hazards.[1][8]
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation Category 3
H316: Causes mild skin

irritation

Hazardous to the Aquatic

Environment, Acute Hazard
Category 3 H402: Harmful to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects

Supplemental Hazard Information: Repeated exposure may cause skin dryness or cracking

(EUH066).[9]

Exposure Limits
Occupational exposure limits have been established to minimize the health risks associated

with pentyl acetate inhalation.

Organization TWA STEL References

OSHA (PEL) 100 ppm (525 mg/m³) - [1][5]

ACGIH (TLV) 50 ppm 100 ppm [1][13]

NIOSH (REL) 100 ppm (525 mg/m³) - [5]

EU (IOELV) 50 ppm (270 mg/m³) 100 ppm (540 mg/m³) [9]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling pentyl acetate to

prevent exposure.
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Protection Type Specification References

Eye/Face Protection
Chemical safety goggles or

face shield.
[8][9][14][15]

Skin Protection

Chemical-resistant gloves

(e.g., tested to EN 374), flame-

retardant antistatic protective

clothing, and closed-toe shoes.

[7][8][9][15]

Respiratory Protection

If ventilation is inadequate, a

NIOSH/MSHA-approved

respirator with an organic

vapor cartridge is required.[8]

[15]

Safe Handling and Storage Protocols
Handling

Ventilation: Handle pentyl acetate in a well-ventilated area, preferably in a chemical fume

hood.[8][9][14]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[8][9] No smoking.[1][8][9]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1][8][14]

Tools: Use only non-sparking tools.[1][8][14]

Personal Hygiene: Wash hands thoroughly after handling.[1][9] Do not eat, drink, or smoke in

the work area.[16]

Storage
Location: Store in a cool, dry, well-ventilated place away from direct sunlight and heat.[8][9]
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Container: Keep containers tightly closed.[1][8]

Flammables Cabinet: Store in a dedicated flammables cabinet.[1]

Incompatibilities: Avoid contact with strong oxidizing agents and bases.[1][14]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol References

Inhalation

Remove the victim to fresh air

and keep them at rest in a

comfortable breathing position.

[1][8][14] Seek medical

attention if you feel unwell.[1]

[8]

Skin Contact

Immediately remove all

contaminated clothing.[1][8]

[14] Rinse the skin with plenty

of water.[1][8][14] If skin

irritation occurs, get medical

attention.[8]

Eye Contact

Rinse cautiously with water for

several minutes.[1][14]

Remove contact lenses if

present and easy to do so.[1]

[14] Continue rinsing for at

least 15 minutes and consult

an eye specialist.[1][8]

Ingestion

Rinse mouth.[1][8] Do not

induce vomiting.[15]

Immediately drink 200-300 ml

of water and seek medical

attention.[8]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry powder, water spray, carbon dioxide (CO2), or foam.

[6][8]

Unsuitable Extinguishing Media: Do not use a water jet.[8]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[7][14] Forms explosive mixtures with air at elevated temperatures.[6][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[15]

Procedure: Cool endangered containers with a water spray.[8]

Spill Cleanup Protocol
Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][14]

[17]

Ventilate the Area: Ensure adequate ventilation.[1][18]

Evacuate Personnel: Evacuate non-essential personnel from the spill area.[8][17]

Contain the Spill: Prevent further leakage or spillage.[18] Use absorbent pads or socks to

contain the spill.[17]

Absorb the Spill: Absorb the spill with an inert, non-combustible material such as sand,

vermiculite, or activated carbon.[1][17]

Collect and Dispose: Collect the absorbed material using non-sparking tools and place it in a

suitable, sealed container for disposal.[1][14]

Decontaminate: Clean the spill area thoroughly with a mild detergent solution.[17]

Waste Disposal: Dispose of the waste in accordance with all federal, state, and local

regulations.[1][8]
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Visualized Workflows
The following diagrams illustrate key safety and logical workflows for handling pentyl acetate
in the laboratory.
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Pentyl Acetate Hazard Communication Workflow
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Caption: Pentyl Acetate Hazard Communication Workflow.
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Pentyl Acetate Spill Response Decision Tree
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Caption: Pentyl Acetate Spill Response Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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